Cas no 953137-86-5 (2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide)

• Product Name: 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide
• CAS No: 953137-86-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6177029
• PubChem ID: 16878929
• Update Time: 2025-05-20

2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide
• 2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-propylacetamide
• F5001-0701
• 2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-N-propylacetamide
• VU0627571-1
• AKOS016487863
• 953137-86-5

• Inchi： 1S/C15H18N2O3/c1-3-7-16-15(18)10-12-9-14(20-17-12)11-5-4-6-13(8-11)19-2/h4-6,8-9H,3,7,10H2,1-2H3,(H,16,18)
• InChI Key： DYKASADDMCCFIQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(NCCC)=O)=N1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide

Comprehensive Overview of 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide (CAS No. 953137-86-5)

2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide, with the CAS number 953137-86-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a 3-methoxyphenyl group and a propylacetamide moiety in its structure makes it a promising candidate for further exploration in therapeutic development.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide due to their potential modulatory effects on specific enzymatic pathways. The compound's unique structure allows it to interact with various protein targets, making it a subject of interest in cancer research, neurodegenerative disease studies, and metabolic disorder investigations.

The synthesis of 953137-86-5 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research applications. Its physicochemical properties, including solubility, stability, and partition coefficient, are also meticulously studied to optimize its performance in biological assays.

One of the most searched topics related to this compound is its potential role in drug repurposing, a cost-effective strategy to identify new therapeutic uses for existing molecules. Given the rising interest in AI-driven drug discovery, computational tools are increasingly used to predict the binding affinity and pharmacokinetic profile of 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide. These insights accelerate the identification of promising candidates for preclinical testing.

Another area of focus is the compound's structure-activity relationship (SAR), which helps researchers understand how modifications to its chemical framework can enhance its bioactivity or reduce off-target effects. This knowledge is invaluable for designing next-generation therapeutics with improved efficacy and safety profiles. Additionally, the compound's potential applications in agricultural chemistry, such as pest control or plant growth regulation, are being explored, aligning with the growing demand for sustainable solutions.

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In conclusion, 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-propylacetamide (CAS No. 953137-86-5) represents a versatile compound with broad potential in biomedical research and beyond. Its unique chemical properties and diverse applications make it a valuable subject for ongoing and future studies. As the scientific community continues to uncover its mechanisms and benefits, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable technologies.